Cas no 844-80-4 (1,4-Benzenediol, 2-(1,1-dimethylethyl)-5-(1,1,3,3-tetramethylbutyl)-)

• Product Name: 1,4-Benzenediol, 2-(1,1-dimethylethyl)-5-(1,1,3,3-tetramethylbutyl)-
• CAS No: 844-80-4
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 667125
• PubChem ID: 19096413
• Update Time: 2025-04-19

1,4-Benzenediol, 2-(1,1-dimethylethyl)-5-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(1,1-dimethylethyl)-5-(1,1,3,3-tetramethylbutyl)-
• 2-tert-butyl-5-(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol
• DTXSID20598030
• SCHEMBL9292302
• 844-80-4

• Inchi： 1S/C18H30O2/c1-16(2,3)11-18(7,8)13-10-14(19)12(9-15(13)20)17(4,5)6/h9-10,19-20H,11H2,1-8H3
• InChI Key： XICYYEQDNMVEPZ-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1C(C)(C)CC(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 278.224580195g/mol
• Monoisotopic Mass: 278.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 40.5Ų